3-Bromo-N-(3-cyanothiolan-3-YL)-4-fluorobenzamide

• IUPAC Name: 3-bromo-N-(3-cyanothiolan-3-yl)-4-fluorobenzamide
• InChI: InChI=1S/C12H10BrFN2OS/c13-9-5-8(1-2-10(9)14)11(17)16-12(6-15)3-4-18-7-12/h1-2,5H,3-4,7H2,(H,16,17)
• InChI Key: CTIDWQFEWBWBRK-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1(C#N)NC(=O)C2=CC(=C(C=C2)F)Br
• Molecular Formula: C12H10BrFN2OS
• Molecular Weight: 329.19 g/mol

Description

3-Bromo-N-(3-cyanothiolan-3-YL)-4-fluorobenzamide is a chemical compound that has gained significant attention in scientific research in recent years. It is a synthetic molecule that is used for various purposes in the field of biochemistry and pharmacology.

Scientific Research Applications

Electrochemical Fluorination

Research by Shainyan and Danilevich (2006) on the electrochemical fluorination of aromatic compounds, including bromobenzamides, highlights the transformation of cyano groups into trifluoromethyl and the fluorination mostly in the ring to afford derivatives. This study underscores the significance of such compounds in developing new synthetic methodologies for introducing fluorine atoms into organic molecules, which is crucial in pharmaceuticals, agrochemicals, and material sciences (Shainyan & Danilevich, 2006).

Molecular Solids Based on Nickel Complexes

Research on ion-pair complexes involving bromo-fluorobenzyl compounds by Ni et al. (2005) showcases the structural and magnetic characterization of molecular solids. This research contributes to the understanding of molecular magnetism and the design of materials with specific magnetic properties, which could have implications in data storage and quantum computing applications (Ni et al., 2005).

Copper-Catalyzed Reactions

Wang et al. (2012) developed a concise approach to various benzisothiazol-3(2H)-one derivatives via a copper-catalyzed reaction of o-bromobenzamide derivatives. This demonstrates the utility of bromobenzamide derivatives in synthesizing heterocyclic compounds, which are prevalent in pharmaceuticals and agrochemicals (Wang et al., 2012).

Nanoparticle Synthesis

Fischer, Baier, and Mecking (2013) utilized bromo and fluoro-functionalized precursors for the synthesis of enhanced brightness, emission-tuned nanoparticles from polyfluorene building blocks. These findings are relevant to the development of materials for optoelectronic devices, bioimaging, and sensor applications (Fischer, Baier, & Mecking, 2013).

Synthesis of Sigma-2 Receptor Ligands

Research by Rowland et al. (2006) on the synthesis and in vivo evaluation of high-affinity $^{76}Br$76Br-labeled sigma-2-receptor ligands, including bromo and fluoro benzamides, contributes to the development of potential PET radiotracers for imaging solid tumors. This underscores the importance of such compounds in advancing diagnostic imaging techniques in oncology (Rowland et al., 2006).